methyl 2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: methyl 2-[(3-chloro-4-methoxyphenyl)sulfonylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C17H18ClNO5S2/c1-23-13-8-7-10(9-12(13)18)26(21,22)19-16-15(17(20)24-2)11-5-3-4-6-14(11)25-16/h7-9,19H,3-6H2,1-2H3
• InChI Key: OUERDVOUECJYLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=C(C3=C(S2)CCCC3)C(=O)OC)Cl
• Molecular Formula: C17H18ClNO5S2
• Molecular Weight: 415.9 g/mol

Description

This compound is a type of organic compound that contains a thiophene ring and a sulfonyl amino functional group. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They have been reported to possess a wide range of therapeutic properties.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. The specific molecular structure of “methyl 2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate” is not provided in the available resources.

Physical and Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The specific physical and chemical properties of “this compound” are not provided in the available resources.

Mechanism of Action

The mechanism of action of thiophene derivatives can vary depending on their specific structures and applications. Some thiophene derivatives have been reported to have anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer properties. The specific mechanism of action for “methyl 2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate” is not provided in the available resources.

Safety and Hazards

As with any organic compound, “methyl 2-{[(3-chloro-4-methoxyphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate” should be handled and stored with care. It should be avoided from contact with skin and eyes, and its vapors should not be inhaled. The specific safety and hazard information for this compound is not provided in the available resources.